Cas no 906670-49-3 (Adenosine, N-methyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-)

• Product Name: Adenosine, N-methyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-
• CAS No: 906670-49-3
• MF: C₁₉H₂₀N₈O₄
• MW: 424.41330242157
• CID: 788495
• PubChem ID: 16094564
• Update Time: 2025-04-19

Adenosine, N-methyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-(4-phenyltriazol-1-yl)purin-9-yl]oxolane-3,4-diol
• DTXSID90582401
• CHEMBL387030
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• 906670-49-3
• N6-methyl-2-(4-phenyl-1,2,3-triazol-1-yl)-9-(beta-D-ribofuranosyl)
• N-Methyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)adenosine
• BDBM50199988
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-9H-purin-9-yl]oxolane-3,4-diol

• Inchi： 1S/C19H20N8O4/c1-20-16-13-17(26(9-21-13)18-15(30)14(29)12(8-28)31-18)23-19(22-16)27-7-11(24-25-27)10-5-3-2-4-6-10/h2-7,9,12,14-15,18,28-30H,8H2,1H3,(H,20,22,23)/t12-,14-,15-,18-/m1/s1
• InChI Key： OWSGIKNSPZUJAA-SCFUHWHPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(C4C=CC=CC=4)N=N3)=NC1=2)O)O

Computed Properties

• Exact Mass: 424.16075115g/mol
• Monoisotopic Mass: 424.16075115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 156Ų